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Compound Name: 4-methylthiazol-2(3H)-one

Cat. No.: B1267321 Get Quote

Introduction

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents.

Thiazole derivatives have emerged as a promising class of compounds with a broad spectrum

of biological activities, including antimicrobial properties. This document details the application

of a 4-methylthiazole scaffold in the synthesis of new antimicrobial agents, providing

comprehensive experimental protocols, quantitative activity data, and workflow visualizations.

While the direct application of 4-methylthiazol-2(3H)-one is not extensively documented in

readily available literature for this specific purpose, a closely related and synthetically

accessible precursor, 2-amino-4-methylthiazole, serves as a key building block in the

generation of potent antimicrobial compounds. This application note will focus on a well-

documented synthetic route starting from 2-amino-4-methylthiazole to produce novel 4-

methylthiazole-(benz)azole derivatives with significant antibacterial and antifungal activity.

Synthetic Pathway Overview
The synthesis of the target antimicrobial agents involves a multi-step process commencing with

the acylation of 2-amino-4-methylthiazole. The resulting intermediate is then coupled with

various mercapto derivatives to yield the final 4-methylthiazole-(benz)azole compounds.
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To cite this document: BenchChem. [Application of 4-Methylthiazole Derivatives in the
Synthesis of Novel Antimicrobial Agents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267321#application-of-4-methylthiazol-2-3h-one-in-
the-synthesis-of-antimicrobial-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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